3-isothiocyanatopropanamide
Overview
Description
3-Isothiocyanatopropanamide (3-ITP) is a small molecule that has been extensively studied in the scientific community due to its potential applications in various fields. 3-ITP is a member of the isothiocyanate family of compounds, which are characterized by the presence of a sulfur-nitrogen double bond. 3-ITP has a variety of uses, including as a reagent in organic synthesis, a catalyst in chemical reactions, a biological probe, and a pharmaceutical agent.
Scientific Research Applications
3-isothiocyanatopropanamide has been extensively studied in the scientific community due to its potential applications in various fields. It has been used as a reagent in organic synthesis, a catalyst in chemical reactions, a biological probe, and a pharmaceutical agent. 3-isothiocyanatopropanamide has also been used to study the structure and function of proteins, and has been used in the development of antimicrobial agents, anticancer agents, and antiviral agents.
Mechanism of Action
The mechanism of action of 3-isothiocyanatopropanamide is not fully understood. However, it is believed that 3-isothiocyanatopropanamide binds to nucleophilic sites on proteins, resulting in the modification of their structure and function. This binding can lead to a variety of effects, including the inhibition of enzyme activity, the disruption of protein-protein interactions, and the activation of signal transduction pathways.
Biochemical and Physiological Effects
3-isothiocyanatopropanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as cytochrome P450, and to disrupt protein-protein interactions. It has also been shown to modulate signal transduction pathways, and to induce apoptosis in cancer cells. In addition, 3-isothiocyanatopropanamide has been shown to have anti-inflammatory, anti-microbial, and anti-viral activities.
Advantages and Limitations for Lab Experiments
3-isothiocyanatopropanamide has several advantages for use in laboratory experiments. It is relatively inexpensive and can be easily synthesized in the laboratory. It is also highly soluble in aqueous solutions, and can be used in a variety of laboratory techniques, such as chromatography, mass spectrometry, and NMR spectroscopy. However, 3-isothiocyanatopropanamide also has some limitations for use in laboratory experiments. It is highly reactive and can react with other molecules in the reaction mixture, which can lead to the formation of unwanted byproducts.
Future Directions
Given the potential applications of 3-isothiocyanatopropanamide in various fields, there are many possible future directions for research. These include the development of new synthesis methods, the investigation of the mechanism of action of 3-isothiocyanatopropanamide, the development of new pharmaceutical agents, and the exploration of new uses for 3-isothiocyanatopropanamide in biotechnology. In addition, further research is needed to better understand the biochemical and physiological effects of 3-isothiocyanatopropanamide and to identify new potential uses for this compound.
Synthesis Methods
3-isothiocyanatopropanamide is synthesized by the reaction of propanamide with isothiocyanic acid in the presence of a strong acid catalyst. The reaction occurs in two steps, with the first step involving the formation of an isothiocyanic acid-propionamide adduct, and the second step involving the formation of 3-isothiocyanatopropanamide. The reaction is typically carried out at temperatures between 70 and 80°C, and yields of up to 90% can be achieved.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-isothiocyanatopropanamide can be achieved through a two-step reaction process. The first step involves the synthesis of 3-bromo-1-propanol, which is then reacted with thiourea to form 3-isothiocyanatopropanamide.", "Starting Materials": [ "1-bromopropane", "Sodium bromide", "Sodium hydroxide", "Thiourea", "Hydrochloric acid", "Sodium bicarbonate" ], "Reaction": [ "Step 1: Synthesis of 3-bromo-1-propanol", "1. Dissolve 1-bromopropane in a mixture of sodium hydroxide and water.", "2. Add sodium bromide to the mixture and heat under reflux for several hours.", "3. Cool the mixture and extract the product with diethyl ether.", "4. Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain 3-bromo-1-propanol.", "Step 2: Synthesis of 3-isothiocyanatopropanamide", "1. Dissolve 3-bromo-1-propanol in a mixture of thiourea and hydrochloric acid.", "2. Heat the mixture under reflux for several hours.", "3. Cool the mixture and add sodium bicarbonate to neutralize the excess acid.", "4. Extract the product with diethyl ether.", "5. Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain 3-isothiocyanatopropanamide." ] } | |
CAS RN |
1153046-21-9 |
Product Name |
3-isothiocyanatopropanamide |
Molecular Formula |
C4H6N2OS |
Molecular Weight |
130.2 |
Purity |
95 |
Origin of Product |
United States |
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